(2Z)-8-methoxy-2-(phenylimino)-N-pyridin-2-yl-2H-chromene-3-carboxamide

• IUPAC Name: 8-methoxy-2-phenylimino-N-pyridin-2-ylchromene-3-carboxamide
• InChI: InChI=1S/C22H17N3O3/c1-27-18-11-7-8-15-14-17(21(26)25-19-12-5-6-13-23-19)22(28-20(15)18)24-16-9-3-2-4-10-16/h2-14H,1H3,(H,23,25,26)
• InChI Key: GWVMXKQMBGYXHC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=NC3=CC=CC=C3)C(=C2)C(=O)NC4=CC=CC=N4
• Molecular Formula: C22H17N3O3
• Molecular Weight: 371.4 g/mol

Description

(2Z)-8-methoxy-2-(phenylimino)-N-pyridin-2-yl-2H-chromene-3-carboxamide is a chemical compound that has shown promising results in scientific research. This compound has been synthesized using different methods and has been studied extensively for its potential applications in various fields of research.

Scientific Research Applications

Aldo-Keto Reductase Inhibitors for Cancer Treatment

A significant application of derivatives of (2Z)-8-methoxy-2-(phenylimino)-N-pyridin-2-yl-2H-chromene-3-carboxamide is their role as inhibitors for the aldo-keto reductase (AKR) superfamily, particularly AKR1B10. These inhibitors are seen as promising therapeutics for cancer treatment. A study synthesized and evaluated 18 derivatives, identifying one derivative as the most potent AKR1B10 inhibitor with a Ki value of 1.3nM. It highlighted the critical role of a 7-hydroxyl group on the chromene ring for inhibitory activity, suggesting that hydrogen-bond interactions and π-stacking interactions are crucial for potent inhibition (Endo et al., 2013).

Crystal Structure Analysis

Another study focused on the crystal structure analysis of chromene derivatives, which can help in understanding the molecular basis for their biological activities and interactions. The research described the crystallization and structural characterization of 4-oxo-N-phenyl-4H-chromene-2-carboxamide and its derivatives, shedding light on the anti-rotamer conformation about the C-N bond and how the amide O atom's position affects the molecule's configuration (Reis et al., 2013).

Synthetic Routes for Heterocycles

The compound also serves as a precursor in the synthesis of diverse heterocyclic compounds. A method starting from 2-imino-N-phenyl-2H-chromene-3-carboxamide allowed the synthesis of functionalized chromenes and related heterocycles, demonstrating its utility in generating a wide range of potentially biologically active compounds (Azab & Latif, 2012).

Novel Antimicrobial Compounds

Additionally, chromene derivatives synthesized from reactions involving chromone-3-carboxamides have been evaluated for their antimicrobial properties. Several compounds demonstrated significant activity against bacterial and fungal strains, suggesting their potential as antimicrobial agents. This application underscores the versatility of chromene derivatives in medicinal chemistry and their potential to address various therapeutic needs (Zhuravel et al., 2005).